Cas no 1512996-72-3 (5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carbonyl chloride)

5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carbonyl chloride structure
1512996-72-3 structure
Product Name:5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carbonyl chloride
CAS No:1512996-72-3
MF:C6H7ClN4O
MW:186.598979234695
CID:5699396
PubChem ID:79886732
Update Time:2023-11-24

5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonylchloride
    • 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl chloride
    • 1512996-72-3
    • EN300-1612141
    • AKOS018446079
    • 1,2,4-Triazolo[4,3-a]pyrazine-7(8H)-carbonyl chloride, 5,6-dihydro-
    • 5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carbonyl chloride
    • Inchi: 1S/C6H7ClN4O/c7-6(12)10-1-2-11-4-8-9-5(11)3-10/h4H,1-3H2
    • InChI Key: NUWXYJODGVSSPQ-UHFFFAOYSA-N
    • SMILES: ClC(N1CC2=NN=CN2CC1)=O

Computed Properties

  • Exact Mass: 186.0308386g/mol
  • Monoisotopic Mass: 186.0308386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 51Ų

Experimental Properties

  • Density: 1.70±0.1 g/cm3(Predicted)
  • Boiling Point: 439.6±48.0 °C(Predicted)
  • pka: 2.47±0.20(Predicted)

5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carbonyl chloride Pricemore >>

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